Cas no 339009-92-6 (1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-(4-methylphenyl)-)

• Product Name: 1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-(4-methylphenyl)-
• CAS No: 339009-92-6
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• MDL: MFCD00141247
• CID: 5165708
• Update Time: 2026-03-04

1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-(4-methylphenyl)-

• MDL： MFCD00141247
• Inchi： 1S/C13H11N3O/c1-9-4-6-10(7-5-9)13-15-12-11(16(13)17)3-2-8-14-12/h2-8,17H,1H3
• InChI Key： BDMFKIVGZDPUNV-UHFFFAOYSA-N
• SMILES： C12N=C(C3=CC=C(C)C=C3)N(O)C1=CC=CN=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-(4-methylphenyl)-

Introduction to 1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-(4-methylphenyl)- (CAS No. 339009-92-6)

1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-(4-methylphenyl)-, identified by its Chemical Abstracts Service (CAS) number 339009-92-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of both hydroxyl and methylphenyl substituents in its structure suggests unique electronic and steric properties that may contribute to its interaction with biological targets.

The imidazopyridine scaffold is a privileged structure in drug discovery, exhibiting a high degree of versatility in binding to various biological receptors and enzymes. Researchers have extensively explored derivatives of imidazopyridine for their potential in treating a wide range of diseases, including cancer, inflammation, and infectious disorders. The specific substitution pattern in 1-hydroxy-2-(4-methylphenyl)-1H-imidazo[4,5-b]pyridine makes it a promising candidate for further investigation into its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled the systematic screening of such compounds for their binding affinity and selectivity. The hydroxyl group at the 1-position and the 4-methylphenyl group at the 2-position are critical for modulating the compound's interactions with biological targets. These substituents can influence both the electronic distribution and steric environment around the core imidazopyridine ring, potentially enhancing or altering its biological activity.

In the context of drug development, the synthesis of 1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-(4-methylphenyl)- has been optimized to ensure high yield and purity. Modern synthetic methodologies often employ transition metal-catalyzed reactions and palladium-mediated cross-coupling techniques to construct the complex heterocyclic framework efficiently. These methods not only streamline the synthetic process but also allow for easy modification of substituents, enabling rapid diversification of the chemical library.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The imidazopyridine core can serve as a versatile building block for designing molecules with enhanced potency and selectivity. For instance, studies have shown that modifications at the 3-position or additional functional groups can lead to compounds with improved pharmacokinetic properties.

The biological activity of 1-hydroxy-2-(4-methylphenyl)-1H-imidazo[4,5-b]pyridine has been preliminarily explored in several in vitro assays. Early studies suggest that it may exhibit inhibitory effects on certain kinases and transcription factors involved in cancer progression. Additionally, its interaction with enzymes related to inflammatory pathways has been investigated, indicating potential therapeutic benefits in managing chronic inflammatory diseases.

Another area of interest is the compound's ability to cross the blood-brain barrier (BBB). The presence of lipophilic substituents like the 4-methylphenyl group can enhance BBB penetration, which is crucial for treating neurological disorders. Researchers are currently exploring ways to optimize this property while maintaining high affinity for biological targets.

The synthetic accessibility of this compound has also been a focus of recent research. By leveraging readily available starting materials and well-established synthetic routes, scientists have been able to produce sufficient quantities for detailed pharmacological evaluation. This accessibility is essential for moving from initial discovery to more advanced stages of drug development.

In conclusion,1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-(4-methylphenyl)- represents a structurally interesting and biologically relevant molecule with significant potential in pharmaceutical research. Its unique substitution pattern offers opportunities for designing novel therapeutics targeting various diseases. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to remain a key player in drug discovery efforts aimed at improving human health.